Cas no 1443302-71-3 ()

• CAS No: 1443302-71-3
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6647620
• PubChem ID: 71681572
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C13H13NO2/c15-12-7-9-14(10-13(12)16)8-6-11-4-2-1-3-5-11/h1-5,7,9-10,16H,6,8H2
• InChI Key： UIUDXDISKYUBSZ-UHFFFAOYSA-N
• SMILES： OC1C(C=CN(C=1)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines